N~1~-(2-ethyl-6-methylphenyl)-N~3~-(phenylsulfonyl)-beta-alaninamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(2-ethyl-6-methylphenyl)propanamide
• InChI: InChI=1S/C18H22N2O3S/c1-3-15-9-7-8-14(2)18(15)20-17(21)12-13-19-24(22,23)16-10-5-4-6-11-16/h4-11,19H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: NASQVADWWLWZTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CCNS(=O)(=O)C2=CC=CC=C2)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N~1~-(2-ethyl-6-methylphenyl)-N~3~-(phenylsulfonyl)-beta-alaninamide, also known as EMSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMSA is a beta-alanine derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N~1~-(2-ethyl-6-methylphenyl)-N~3~-(phenylsulfonyl)-beta-alaninamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and pathways involved in inflammation and tumor growth. This compound has been shown to inhibit the activity of COX-2 and 5-LOX enzymes, which are involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of VEGF and MMPs, which are involved in angiogenesis and tumor growth.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to reduce the levels of angiogenic factors such as VEGF and to inhibit the activity of MMPs, which are involved in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N~1~-(2-ethyl-6-methylphenyl)-N~3~-(phenylsulfonyl)-beta-alaninamide has several advantages for lab experiments. It is relatively easy to synthesize and has good stability. This compound also has a low toxicity profile, which makes it suitable for in vitro and in vivo experiments. However, this compound has some limitations, including its relatively low solubility in water and its potential to form aggregates.

Future Directions

There are several future directions for research on N~1~-(2-ethyl-6-methylphenyl)-N~3~-(phenylsulfonyl)-beta-alaninamide. One potential direction is to investigate the use of this compound in combination with other drugs for the treatment of cancer and inflammation. Another potential direction is to explore the use of this compound in the development of new anti-angiogenic drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields.

Scientific Research Applications

N~1~-(2-ethyl-6-methylphenyl)-N~3~-(phenylsulfonyl)-beta-alaninamide has been used extensively in scientific research due to its potential applications in various fields. It has been found to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. This compound has also been shown to inhibit the growth of cancer cells and to induce apoptosis in cancer cells.